Cas no 234082-33-8 (Ethyl 4-(4-BOC-piperazino)benzoate)

• Product Name: Ethyl 4-(4-BOC-piperazino)benzoate
• CAS No: 234082-33-8
• MF: C₁₈H₂₆N₂O₄
• MW: 334.410045146942
• MDL: MFCD09031688
• CID: 1089870
• PubChem ID: 11709764
• Update Time: 2025-09-23

Ethyl 4-(4-BOC-piperazino)benzoate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(4-(ethoxycarbonyl)phenyl)piperazine-1-carboxylate
• tert-butyl 4-(4-ethoxycarbonylphenyl)piperazine-1-carboxylate
• AB3390
• 1-Boc-4-(4-(ethoxycarbonyl)phenyl)piperazine
• DA-07862
• 234082-33-8
• SY258710
• Ethyl 4-(4-BOC-piperazino)benzoate
• CS-0151755
• ethyl 4-[4-(tert-butyloxycarbonyl)-1-piperazinyl]benzoate
• TERT-BUTYL 4-[4-(ETHOXYCARBONYL)PHENYL]PIPERAZINE-1-CARBOXYLATE
• BS-32165
• DTXSID20470983
• SCHEMBL1742370
• 1-Piperazinecarboxylic acid, 4-[4-(ethoxycarbonyl)phenyl]-,1,1-dimethylethyl ester
• SBIWRFCYFYWFLT-UHFFFAOYSA-N
• 4-(4-ETHOXYCARBONYL-PHENYL)-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• MFCD09031688
• AKOS015965573

• MDL： MFCD09031688
• Inchi： 1S/C18H26N2O4/c1-5-23-16(21)14-6-8-15(9-7-14)19-10-12-20(13-11-19)17(22)24-18(2,3)4/h6-9H,5,10-13H2,1-4H3
• InChI Key： SBIWRFCYFYWFLT-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCN(C2C=CC(C(=O)OCC)=CC=2)CC1)=O

Computed Properties

• Exact Mass: 334.18900
• Monoisotopic Mass: 334.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 59.1Ų

Experimental Properties

• PSA: 59.08000
• LogP: 2.92330